1-[(5-Bromofuran-2-yl)methyl]azetidin-3-ol

• IUPAC Name: 1-[(5-bromofuran-2-yl)methyl]azetidin-3-ol
• InChI: InChI=1S/C8H10BrNO2/c9-8-2-1-7(12-8)5-10-3-6(11)4-10/h1-2,6,11H,3-5H2
• InChI Key: DQENBZLXBGRWQL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC=C(O2)Br)O
• Molecular Formula: C8H10BrNO2
• Molecular Weight: 232.07 g/mol
• CAS No.: 1341041-85-7

Description

1-[(5-Bromofuran-2-yl)methyl]azetidin-3-ol is a useful research compound. Its molecular formula is C8H10BrNO2 and its molecular weight is 232.07 g/mol. The purity is usually 95%.
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Scientific Research Applications

DNA Methylation Inhibitors and Gene Expression Regulation

• DNA Methylation and Cancer : DNA methylation changes are prevalent in cancer, leading to global hypomethylation and regional hypermethylation. This process can cause genetic instability and the repression of tumor suppressor genes. DNA methyltransferase inhibitors, including 1-[(5-Bromofuran-2-yl)methyl]azetidin-3-ol, have shown promise in restoring suppressor gene expression and exerting antitumor effects in laboratory models. These inhibitors, particularly 5-azacytidine and 5-aza-2'-deoxycytidine, have shown encouraging antileukemic activity (Goffin & Eisenhauer, 2002).

• Gene Expression Regulation by Decitabine (AzaD) : Decitabine, a DNA methylation inhibitor, is known for activating methylated and silenced genes through promoter demethylation. However, it also regulates gene expression in ways independent of DNA demethylation. This multifaceted regulation by AzaD can lead to diverse responses in patients undergoing therapy, suggesting a complex interaction with gene expression mechanisms (Seelan et al., 2018).

Application in Synthesis and Transformation of β-Amino Acid Derivatives

• Metathesis Reactions in Drug Research : Cyclic β-amino acids are crucial in drug research due to their biological relevance. Metathesis reactions, like ring-opening (ROM), ring-closing (RCM), and cross metathesis (CM), are extensively used for synthesizing and further functionalizing cyclic β-amino acids, leading to new molecular entities. These methodologies are selective, versatile, and efficient, making them valuable in synthetic and medicinal chemistry (Kiss et al., 2018).